Cas no 1355179-52-0 (3-Chloro-6-methoxy-1-methyl-1H-indole-2-carboxylic acid)

• Product Name: 3-Chloro-6-methoxy-1-methyl-1H-indole-2-carboxylic acid
• CAS No: 1355179-52-0
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 5058234
• Update Time: 2025-11-06

3-Chloro-6-methoxy-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-methoxy-1-methyl-1H-indole-2-carboxylic acid

• Inchi： 1S/C11H10ClNO3/c1-13-8-5-6(16-2)3-4-7(8)9(12)10(13)11(14)15/h3-5H,1-2H3,(H,14,15)
• InChI Key： JGFFSYVGFUMNMW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N(C)C2C=C(C=CC=21)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 2.5
• Topological Polar Surface Area: 51.5

Additional information on 3-Chloro-6-methoxy-1-methyl-1H-indole-2-carboxylic acid

Recent Advances in the Study of 3-Chloro-6-methoxy-1-methyl-1H-indole-2-carboxylic acid (CAS: 1355179-52-0)

3-Chloro-6-methoxy-1-methyl-1H-indole-2-carboxylic acid (CAS: 1355179-52-0) is a chemically synthesized indole derivative that has garnered significant attention in recent pharmaceutical and biochemical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The presence of chloro and methoxy substituents on the indole ring enhances its reactivity and binding affinity to biological targets, making it a valuable scaffold for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 3-Chloro-6-methoxy-1-methyl-1H-indole-2-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The research highlighted the compound's selectivity for COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

In addition to its anti-inflammatory properties, 3-Chloro-6-methoxy-1-methyl-1H-indole-2-carboxylic acid has been investigated for its anticancer potential. A preclinical study conducted by researchers at the National Cancer Institute revealed that the compound induces apoptosis in several cancer cell lines, including breast and colon cancer, by modulating the expression of pro-apoptotic proteins such as Bax and caspase-3. These findings were further supported by in vivo experiments showing tumor growth inhibition in xenograft models, positioning the compound as a promising candidate for further oncological research.

The synthesis and optimization of 3-Chloro-6-methoxy-1-methyl-1H-indole-2-carboxylic acid have also been a focal point in recent chemical research. Advances in green chemistry methodologies have enabled more efficient and environmentally friendly synthesis routes, as reported in a 2024 Organic Process Research & Development article. The study detailed a novel catalytic process that reduces the use of hazardous reagents and improves yield, addressing previous challenges in large-scale production.

Despite these advancements, challenges remain in the clinical translation of 3-Chloro-6-methoxy-1-methyl-1H-indole-2-carboxylic acid. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 3-Chloro-6-methoxy-1-methyl-1H-indole-2-carboxylic acid represents a versatile and pharmacologically active compound with broad therapeutic potential. Continued research into its mechanisms of action, synthetic optimization, and delivery systems will be crucial for its development into clinically viable therapeutics. The compound's unique chemical properties and biological activities make it a compelling subject for future studies in the field of medicinal chemistry and drug discovery.